Dimethyl 5-hydroxypyridine-3,4-dicarboxylate

• CAS No.: 19804-07-0
• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• IUPAC Name: dimethyl 5-hydroxypyridine-3,4-dicarboxylate
• InChI: InChI=1S/C9H9NO5/c1-14-8(12)5-3-10-4-6(11)7(5)9(13)15-2/h3-4,11H,1-2H3
• InChI Key: KIURMFAVIJKWTQ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CN=CC(=C1C(=O)OC)O
• Synonyms: DIMETHYL 5-HYDROXYPYRIDINE-3,4-DICARBOXYLATE

Description

Dimethyl 5-hydroxypyridine-3,4-dicarboxylate, also known as this compound, is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl fumarate (781 mg; 1.1 eq.) was added to 5-ethoxyoxazole (557.3 mg; 4.9 mmol), and the mixture was reacted at 120° C. for 1.5 hours. The reaction residue was purified by silica gel column chromatography (eluent: ethyl acetate/hexane 2:1), to give crude crystals of the title compound. Yield: 730 mg (70.2%). The crude crystals were recrystallized from dichloromethane-hexane, to give colorless plates.